Cas no 1353944-51-0 (tert-Butyl ((1-(2-chloroacetyl)piperidin-3-yl)methyl)carbamate)

• Product Name: tert-Butyl ((1-(2-chloroacetyl)piperidin-3-yl)methyl)carbamate
• CAS No: 1353944-51-0
• MF: C₁₃H₂₃ClN₂O₃
• MW: 290.786322832108
• CID: 2091111
• PubChem ID: 66566127
• Update Time: 2025-10-28

tert-Butyl ((1-(2-chloroacetyl)piperidin-3-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((1-(2-chloroacetyl)piperidin-3-yl)methyl)carbamate
• tert-butyl N-[[1-(2-chloroacetyl)piperidin-3-yl]methyl]carbamate
• tert-Butyl((1-(2-chloroacetyl)piperidin-3-yl)methyl)carbamate
• AKOS024463246
• [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl ]-carbamic acid tert-butyl ester
• DB-310562
• 1353944-51-0
• [1-(2-Chloro-acetyl)-piperidin-3-ylmethyl]-carbamic acid tert-butyl ester

• MDL： MFCD20487248
• Inchi： 1S/C13H23ClN2O3/c1-13(2,3)19-12(18)15-8-10-5-4-6-16(9-10)11(17)7-14/h10H,4-9H2,1-3H3,(H,15,18)
• InChI Key： KTYWOEZSVPWIPT-UHFFFAOYSA-N
• SMILES： ClCC(N1CCCC(CNC(=O)OC(C)(C)C)C1)=O

Computed Properties

• Exact Mass: 290.1397203g/mol
• Monoisotopic Mass: 290.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on tert-Butyl ((1-(2-chloroacetyl)piperidin-3-yl)methyl)carbamate

tert-Butyl ((1-(2-chloroacetyl)piperidin-3-yl)methyl)carbamate (CAS No. 1353944-51-0): A Comprehensive Overview

tert-Butyl ((1-(2-chloroacetyl)piperidin-3-yl)methyl)carbamate (CAS No. 1353944-51-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TBUCP for brevity, is characterized by its unique structural features and functional groups, which make it an important intermediate in the synthesis of various bioactive molecules.

The chemical structure of tert-Butyl ((1-(2-chloroacetyl)piperidin-3-yl)methyl)carbamate consists of a tert-butyl carbamate group attached to a piperidine ring, which is further substituted with a 2-chloroacetyl moiety. The presence of these functional groups imparts specific reactivity and stability properties to the molecule, making it a valuable building block in the development of novel drugs and therapeutic agents.

Recent advancements in the field of medicinal chemistry have highlighted the potential of tert-Butyl ((1-(2-chloroacetyl)piperidin-3-yl)methyl)carbamate in various drug discovery processes. For instance, studies have shown that compounds derived from TBUCP exhibit promising pharmacological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These findings have sparked interest among researchers and pharmaceutical companies, leading to increased efforts to explore the full potential of this compound.

In the context of drug development, tert-Butyl ((1-(2-chloroacetyl)piperidin-3-yl)methyl)carbamate has been utilized as a key intermediate in the synthesis of several drug candidates. One notable example is its use in the preparation of selective serotonin reuptake inhibitors (SSRIs), which are widely used in the treatment of depression and anxiety disorders. The ability to fine-tune the chemical structure of TBUCP through various synthetic modifications allows for the optimization of pharmacological properties, such as potency, selectivity, and bioavailability.

Beyond its applications in drug discovery, tert-Butyl ((1-(2-chloroacetyl)piperidin-3-yl)methyl)carbamate has also been investigated for its role in chemical biology research. Studies have demonstrated that this compound can serve as a tool to probe biological pathways and mechanisms, providing valuable insights into cellular processes and disease states. For example, TBUCP has been used to study the regulation of ion channels and receptors, which are crucial targets for many therapeutic interventions.

The synthesis of tert-Butyl ((1-(2-chloroacetyl)piperidin-3-yl)methyl)carbamate involves a series of well-defined chemical reactions that can be optimized for large-scale production. Common synthetic routes include the reaction of tert-butyl carbamate with piperidine derivatives followed by chloroacetylation. These methods are highly reproducible and can be adapted to meet the specific requirements of different research and industrial settings.

In terms of safety and handling, tert-Butyl ((1-(2-chloroacetyl)piperidin-3-yl)methyl)carbamate should be managed with appropriate care to ensure laboratory safety. Standard precautions such as wearing personal protective equipment (PPE), working in a well-ventilated area, and following established guidelines for chemical storage and disposal should be observed. Additionally, researchers should be aware of any potential hazards associated with the compound and take necessary measures to mitigate risks.

The future prospects for tert-Butyl ((1-(2-chloroacetyl)piperidin-3-yl)methyl)carbamate are promising. Ongoing research is focused on expanding its applications in drug discovery and chemical biology, as well as developing more efficient synthetic methods to enhance its availability for large-scale use. As new insights into its properties and potential uses continue to emerge, TBUCP is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.

In conclusion, tert-Butyl ((1-(2-chloroacetyl)piperidin-3-yl)methyl)carbamate (CAS No. 1353944-51-0) is a multifunctional compound with significant implications for medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for scientists working on drug discovery and chemical biology projects. As research in these areas continues to evolve, the importance of TBUCP is expected to grow, contributing to advancements in healthcare and biotechnology.